Cas no 1806432-91-6 (3-Bromo-1-(5-ethoxy-2-methylphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(5-ethoxy-2-methylphenyl)propan-1-one
• CAS No: 1806432-91-6
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 4979890
• Update Time: 2025-10-24

3-Bromo-1-(5-ethoxy-2-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(5-ethoxy-2-methylphenyl)propan-1-one

• Inchi： 1S/C12H15BrO2/c1-3-15-10-5-4-9(2)11(8-10)12(14)6-7-13/h4-5,8H,3,6-7H2,1-2H3
• InChI Key： FKLBGGLAKXJMNM-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=CC=1C)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(5-ethoxy-2-methylphenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(5-ethoxy-2-methylphenyl)propan-1-one (CAS No. 1806432-91-6)

3-Bromo-1-(5-ethoxy-2-methylphenyl)propan-1-one (CAS No. 1806432-91-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated aromatic ketone is characterized by its unique molecular structure, featuring a propan-1-one backbone substituted with a 5-ethoxy-2-methylphenyl group and a bromo atom at the third position. Its structural complexity makes it a valuable intermediate in the synthesis of more complex molecules.

The compound's CAS number 1806432-91-6 serves as a unique identifier in chemical databases, ensuring precise tracking in research and industrial applications. Researchers often search for "3-Bromo-1-(5-ethoxy-2-methylphenyl)propan-1-one synthesis" or "CAS 1806432-91-6 applications," highlighting its relevance in synthetic chemistry. The presence of both ethoxy and methyl substituents on the phenyl ring enhances its reactivity, making it a versatile building block in organic synthesis.

In recent years, the demand for 3-Bromo-1-(5-ethoxy-2-methylphenyl)propan-1-one has increased due to its potential role in developing novel pharmaceuticals. For instance, its structural motifs are found in compounds under investigation for their bioactive properties. Searches like "3-Bromo-1-(5-ethoxy-2-methylphenyl)propan-1-one in drug discovery" reflect growing interest in its therapeutic applications. Additionally, its use in agrochemical research, particularly in designing crop protection agents, has been explored, aligning with the global focus on sustainable agriculture.

The compound's physical and chemical properties are critical for its handling and application. Its molecular weight, solubility, and stability under various conditions are frequently queried in scientific forums. Researchers often seek information on "3-Bromo-1-(5-ethoxy-2-methylphenyl)propan-1-one solubility" or "storage conditions for CAS 1806432-91-6," emphasizing the need for precise data to ensure optimal use in experiments.

From an industrial perspective, 3-Bromo-1-(5-ethoxy-2-methylphenyl)propan-1-one is synthesized through multi-step organic reactions, often involving bromination and Friedel-Crafts acylation. Queries such as "large-scale production of 3-Bromo-1-(5-ethoxy-2-methylphenyl)propan-1-one" indicate its commercial viability. Manufacturers prioritize high-purity grades to meet the stringent requirements of pharmaceutical and agrochemical industries, where even minor impurities can impact product efficacy.

Environmental and safety considerations are also paramount when working with 3-Bromo-1-(5-ethoxy-2-methylphenyl)propan-1-one. While not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Searches like "3-Bromo-1-(5-ethoxy-2-methylphenyl)propan-1-one safety data" underscore the importance of adhering to safety protocols in research and industrial settings.

In conclusion, 3-Bromo-1-(5-ethoxy-2-methylphenyl)propan-1-one (CAS No. 1806432-91-6) is a compound of significant scientific and industrial interest. Its structural features and reactivity make it a valuable intermediate in diverse applications, from pharmaceuticals to agrochemicals. As research continues to uncover new uses for this compound, its relevance in modern chemistry is expected to grow, driving further innovation in synthetic methodologies and application development.